Cas no 1790091-78-9 (1,2,3,4-tetrahydroisoquinoline-8-carboxamide)

• Product Name: 1,2,3,4-tetrahydroisoquinoline-8-carboxamide
• CAS No: 1790091-78-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5523221
• PubChem ID: 67428346
• Update Time: 2026-03-11

1,2,3,4-tetrahydroisoquinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinecarboxamide, 1,2,3,4-tetrahydro-
• 1,2,3,4-tetrahydroisoquinoline-8-carboxamide

• Inchi： 1S/C10H12N2O/c11-10(13)8-3-1-2-7-4-5-12-6-9(7)8/h1-3,12H,4-6H2,(H2,11,13)
• InChI Key： QCPNBHNIZNYBGU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2C(N)=O)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1,2,3,4-tetrahydroisoquinoline-8-carboxamide

Recent Advances in the Study of 1,2,3,4-Tetrahydroisoquinoline-8-carboxamide (CAS: 1790091-78-9) in Chemical Biology and Pharmaceutical Research

1,2,3,4-Tetrahydroisoquinoline-8-carboxamide (CAS: 1790091-78-9) is a compound of significant interest in chemical biology and pharmaceutical research due to its structural versatility and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. The compound's unique scaffold allows for modifications that can enhance binding affinity and selectivity towards various biological targets, making it a valuable tool in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of derivatives based on 1,2,3,4-tetrahydroisoquinoline-8-carboxamide. The research team utilized a combination of computational modeling and high-throughput screening to identify derivatives with improved pharmacokinetic properties. The study highlighted the compound's potential in modulating neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The findings suggest that further optimization of this scaffold could lead to the development of novel therapeutics with enhanced efficacy and reduced side effects.

Another significant advancement comes from a collaborative effort between academic and industrial researchers, who investigated the compound's application in cancer therapy. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 1,2,3,4-tetrahydroisoquinoline-8-carboxamide derivatives exhibit potent inhibitory activity against specific kinases involved in tumor proliferation. The researchers employed structure-activity relationship (SAR) studies to identify key functional groups responsible for the observed activity, paving the way for the design of next-generation kinase inhibitors.

In addition to its therapeutic potential, recent research has also explored the compound's utility in chemical biology. A study in ACS Chemical Biology reported the use of 1,2,3,4-tetrahydroisoquinoline-8-carboxamide as a fluorescent probe for imaging cellular processes. The probe's ability to selectively bind to certain proteins and emit detectable signals makes it a promising tool for studying intracellular dynamics and protein-protein interactions in real-time.

Despite these promising developments, challenges remain in the clinical translation of 1,2,3,4-tetrahydroisoquinoline-8-carboxamide-based compounds. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's physicochemical properties and exploring novel delivery systems to overcome these limitations.

In conclusion, 1,2,3,4-tetrahydroisoquinoline-8-carboxamide (CAS: 1790091-78-9) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, ranging from CNS therapeutics to cancer treatment and chemical probes, underscore its importance in the field. Future research will likely focus on refining its derivatives and expanding its therapeutic potential, offering new opportunities for drug discovery and development.